Cas no 1270370-66-5 (5-(1-AMINO-3-HYDROXYPROPYL)-2-METHYLPHENOL)

• Product Name: 5-(1-AMINO-3-HYDROXYPROPYL)-2-METHYLPHENOL
• CAS No: 1270370-66-5
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5583326
• PubChem ID: 55283397
• Update Time: 2025-06-12

5-(1-AMINO-3-HYDROXYPROPYL)-2-METHYLPHENOL Chemical and Physical Properties

Names and Identifiers

• 5-(1-AMINO-3-HYDROXYPROPYL)-2-METHYLPHENOL
• Benzenepropanol, γ-amino-3-hydroxy-4-methyl-
• AKOS006345879
• 1270370-66-5
• EN300-1855796

• Inchi： 1S/C10H15NO2/c1-7-2-3-8(6-10(7)13)9(11)4-5-12/h2-3,6,9,12-13H,4-5,11H2,1H3
• InChI Key： RUCWJDHURKZYOL-UHFFFAOYSA-N
• SMILES： OCCC(C1C=CC(C)=C(C=1)O)N

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols

Additional information on 5-(1-AMINO-3-HYDROXYPROPYL)-2-METHYLPHENOL

Introduction to Compound with CAS No 1270370-66-5 and Product Name: 5-(1-AMINO-3-HYDROXYPROPYL)-2-METHYLPHENOL

The compound with the CAS number 1270370-66-5 and the product name 5-(1-AMINO-3-HYDROXYPROPYL)-2-METHYLPHENOL represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in various therapeutic areas. The presence of both amino and hydroxypropyl functional groups, combined with a methylphenol backbone, suggests a multifaceted chemical profile that could be leveraged for innovative drug development.

In recent years, there has been a growing interest in compounds that exhibit both pharmacological and biochemical properties. The 5-(1-AMINO-3-HYDROXYPROPYL)-2-METHYLPHENOL structure is particularly noteworthy because it integrates several key functional groups that are known to interact with biological targets in complex ways. This compound’s potential lies in its ability to modulate various biological pathways, making it a promising candidate for further investigation.

One of the most exciting aspects of this compound is its potential role in the development of novel therapeutic agents. The amino group, for instance, is a common pharmacophore in many drugs due to its ability to form hydrogen bonds with biological targets. Similarly, the hydroxypropyl group can enhance solubility and bioavailability, which are critical factors in drug design. The combination of these features with the methylphenol core suggests that this compound could have applications in treating a wide range of diseases.

Recent studies have begun to explore the pharmacological properties of similar compounds, providing insights into their potential therapeutic effects. For example, research has shown that derivatives of methylphenol can exhibit antimicrobial and anti-inflammatory properties. The addition of an amino group can further enhance these effects by improving binding affinity to target proteins. The hydroxypropyl group may also contribute to the compound’s bioactivity by influencing its interaction with cellular receptors.

The synthesis and characterization of this compound have been areas of active research. Advanced synthetic techniques have enabled chemists to produce complex molecules like 5-(1-AMINO-3-HYDROXYPROPYL)-2-METHYLPHENOL with high precision. Techniques such as solid-phase synthesis and catalytic hydrogenation have been particularly useful in constructing the desired structure. Additionally, spectroscopic methods like NMR and mass spectrometry have been employed to confirm the molecular integrity and purity of the compound.

From a biochemical perspective, understanding how this compound interacts with biological systems is crucial. Initial studies have suggested that it may inhibit certain enzymes or receptors involved in disease pathways. For instance, the amino group could potentially interact with enzymes like kinases or proteases, while the hydroxypropyl group might influence membrane permeability or receptor binding. These interactions could lead to therapeutic effects by modulating cellular processes.

The pharmaceutical industry has shown great interest in compounds with dual or multiple functionalities due to their potential for synergistic effects. The combination of an amino, a hydroxypropyl, and a methylphenol moiety in this compound makes it a versatile scaffold for drug design. By modifying different parts of the molecule, researchers can fine-tune its properties to achieve specific therapeutic outcomes. This flexibility is particularly valuable in addressing complex diseases that require multifaceted approaches.

Preclinical studies are essential for evaluating the safety and efficacy of new compounds before they can be tested in humans. Animal models have been used to assess how this compound behaves in vivo, providing valuable data on its pharmacokinetics and pharmacodynamics. These studies often focus on key parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX). Understanding these aspects is crucial for determining whether the compound has the potential to become a viable drug candidate.

The development of novel drugs is a lengthy and costly process, but advances in computational chemistry have made it more efficient. Computer simulations can predict how a compound will behave at the molecular level, helping researchers identify promising candidates before investing time and resources in experimental validation. These simulations take into account factors such as molecular geometry, electronic properties, and interactions with biological targets. By leveraging computational tools early in the discovery process, researchers can accelerate drug development significantly.

In conclusion,5-(1-AMINO-3-HYDROXYPROPYL)-2-METHYLPHENOL, with its CAS number 1270370-66-5, represents a promising area of research with significant potential for therapeutic applications. Its unique structural features—specifically the presence of an amino, a hydroxypropyl, and a methylphenol group—make it an attractive candidate for further investigation. As research continues to uncover new insights into its pharmacological properties,this compound could play an important role in addressing various health challenges.